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Compound of Interest

Compound Name: 3-(2-Ethoxyethoxy)benzonitrile

CAS No.: 1095085-73-6

Cat. No.: B1499002

Get Quote

Executive Summary
3-(2-Ethoxyethoxy)benzonitrile (CAS: 1095085-73-6) is a specialized aromatic nitrile

intermediate utilized primarily in medicinal chemistry for the synthesis of bioactive small

molecules.[1][2][3] Its structural integration of a benzonitrile core with a glycol ether side chain

imparts unique solubility profiles, making it a critical building block for drug candidates targeting

kinases and GPCRs.

This guide provides a rigorous safety profile and handling protocol. Unlike generic safety

sheets, this document integrates specific toxicological risks associated with the nitrile moiety

and the physicochemical behavior of the ether linkage, ensuring researchers can employ this

reagent with maximum safety and efficacy.

Part 1: Chemical Identity & Physicochemical
Properties[5][6]
Understanding the physical state and stability of this compound is the first line of defense. The

presence of the ether chain renders the molecule lipophilic yet moderately polar, influencing its
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skin absorption potential.

Table 1: Substance Identification & Properties
Property Specification

Chemical Name 3-(2-Ethoxyethoxy)benzonitrile

CAS Number 1095085-73-6

Molecular Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

Physical State Liquid (at 20°C)

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

Sparingly soluble in water

Purity Grade Typically ≥95% (HPLC) for research applications

Storage Condition Room Temperature (15–25°C), kept dry

Field Insight: The liquid state at room temperature necessitates precise volumetric handling.

Unlike solids, which pose dust inhalation risks, this compound poses risks via aerosolization

during pipetting and percutaneous absorption due to its glycol ether tail.

Part 2: Hazard Identification & Toxicology (GHS
Classification)
While specific toxicological data (LD50) for this exact CAS is limited, its classification is derived

from the established toxicity profiles of aromatic nitriles.

Core Hazards
Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed.[4][5]

H315/H319: Causes skin irritation / Causes serious eye irritation (Precautionary

assignment based on structural analogs).

Mechanistic Toxicology
Nitrile Metabolism: The benzonitrile moiety is relatively stable but can undergo hepatic

metabolism via cytochrome P450 enzymes. This oxidative process can slowly release

cyanide ions (

), leading to histotoxic hypoxia. However, the meta-substitution pattern generally renders it
less labile than aliphatic nitriles.

Glycol Ether Effect: The 2-ethoxyethoxy chain acts as a permeation enhancer. If splashed on

the skin, this side chain facilitates the transport of the benzonitrile core across the dermal

barrier, potentially increasing systemic toxicity compared to unsubstituted benzonitrile.

Part 3: Safe Handling & Engineering Controls[10]
Engineering Controls

Primary Barrier: All open handling must occur within a certified chemical fume hood

operating at a face velocity of 80–100 fpm.

Secondary Barrier: Use containment trays for all liquid transfers to prevent benchtop

contamination.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended Protection Rationale

Respiratory
NIOSH-approved respirator

(P95/OV) if outside hood

Prevents inhalation of

aerosols/vapors.

Hands
Nitrile Rubber (Double

Gloving)

Standard latex is permeable to

glycol ethers. Double gloving

provides a breakthrough time

buffer.

Eyes Chemical Splash Goggles

Face shield required if

handling volumes >100 mL to

prevent splash injury.

Body
Lab Coat (Poly/Cotton) +

Chemical Apron

Prevents saturation of clothing

in case of spill.

Protocol: Liquid Transfer & Reaction Setup
Self-Validating Step: Before transfer, inspect the receiving vessel for compatibility. Glass

(borosilicate) is preferred. Avoid certain plastics (e.g., PS) that may be softened by the ether

functionality.

Aerosol Mitigation: When pipetting, use a positive displacement pipette or slowly dispense

against the wall of the receiving vessel to minimize droplet formation.

Inert Atmosphere: While not strictly pyrophoric, running reactions under Nitrogen (

) or Argon (

) is recommended to prevent moisture uptake by the ether chain, which can affect
stoichiometry in sensitive couplings.

Part 4: Emergency Response Protocols
In the event of exposure, the "Nitrile Response Protocol" takes precedence due to the

theoretical risk of cyanide liberation.

Diagram 1: Emergency Response Decision Tree
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This workflow dictates the immediate actions for exposure incidents.

Exposure Incident Detected

Identify Exposure Type

Skin/Eye Contact Inhalation/Ingestion

Flush with Water (15 min)
Remove Contaminated Clothing

Move to Fresh Air
Maintain Airway

Assess Symptoms:
Dizziness, Headache, Rapid Breathing?

Monitor for 24 Hours
Seek Medical Review

No Symptoms

CRITICAL: Suspect Nitrile/Cyanide Toxicity

Symptoms Present

Administer Oxygen (100%)
Transport to ER immediately

Click to download full resolution via product page

Figure 1: Decision logic for responding to 3-(2-Ethoxyethoxy)benzonitrile exposure. Note the

critical pathway for systemic symptoms.

First Aid Measures
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Eye Contact: Immediately flush with water for 15 minutes, lifting eyelids.[3] The ether

component can cause stinging; do not stop flushing.

Skin Contact: Wash with soap and copious water.[5][6] Do not use solvents

(ethanol/acetone) to clean skin, as they will accelerate absorption of the nitrile.

Ingestion: Rinse mouth. Do NOT induce vomiting unless instructed by medical personnel.

The risk of aspiration pneumonia from the ether component outweighs the benefit of emesis.

Part 5: Storage, Stability & Disposal
Storage Conditions

Temperature: Ambient (15–25°C).

Incompatibilities: Strong oxidizing agents (e.g., permanganates, peroxides) and strong

acids/bases (hydrolysis of nitrile to carboxylic acid).

Peroxide Formation: The ethoxyethoxy chain contains ether linkages. While less prone than

diethyl ether, prolonged storage in air and light can generate peroxides.

Protocol: Test for peroxides using starch-iodide strips if the bottle has been opened for >12

months.

Waste Disposal
Classification: Hazardous Chemical Waste.

Method: Incineration in a chemical combustor equipped with an afterburner and scrubber.

This ensures the nitrile group is fully oxidized to

and

without releasing cyanide into the environment.

Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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